molecular formula C17H18N2O3 B6216118 5-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide CAS No. 2731744-95-7

5-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide

Cat. No.: B6216118
CAS No.: 2731744-95-7
M. Wt: 298.3
InChI Key:
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Description

5-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.3. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-2-methylbenzamide' involves the condensation of 4-ethoxy-2-hydroxybenzaldehyde with 2-methylbenzene-1,2-diamine followed by acylation with acetyl chloride.", "Starting Materials": [ "4-ethoxy-2-hydroxybenzaldehyde", "2-methylbenzene-1,2-diamine", "acetyl chloride", "anhydrous sodium acetate", "anhydrous ethanol", "concentrated hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-ethoxy-2-hydroxybenzaldehyde (1.0 g, 6.2 mmol) and 2-methylbenzene-1,2-diamine (0.9 g, 6.2 mmol) in anhydrous ethanol (20 mL) and add concentrated hydrochloric acid (1 mL). Stir the reaction mixture at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with water. Dry the solid under vacuum to obtain the Schiff base intermediate.", "Step 3: Dissolve the Schiff base intermediate in anhydrous ethanol (20 mL) and add acetyl chloride (1.2 mL, 16.5 mmol) dropwise with stirring. Add a catalytic amount of anhydrous sodium acetate and stir the reaction mixture at room temperature for 24 hours.", "Step 4: Quench the reaction by adding water (50 mL) and stir for 30 minutes. Extract the product with diethyl ether (3 x 50 mL) and wash the organic layer with water (50 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product as a solid." ] }

CAS No.

2731744-95-7

Molecular Formula

C17H18N2O3

Molecular Weight

298.3

Purity

95

Origin of Product

United States

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